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Compound of Interest

Compound Name: Chloramine-B

Cat. No.: B1668639

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling
guidelines for Chloramine-B (sodium N-chlorobenzenesulfonamide). It is intended for
laboratory personnel, researchers, and professionals in the drug development field who may
work with this chemical. The information compiled herein is derived from multiple safety data
sheets and chemical databases to ensure a thorough understanding of the associated hazards
and mitigation strategies.

Hazard Identification and Classification

Chloramine-B is a hazardous chemical that requires careful handling. It is classified as an
organochlorine disinfectant. The primary hazards are associated with its corrosive and
sensitizing properties.[1][2]

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][3][4]

Skin Corrosion (Sub-category 1B): Causes severe skin burns and eye damage.[1][3][4][5]

Respiratory Sensitization (Category 1): May cause allergy or asthma symptoms or breathing
difficulties if inhaled.[1][3][4][5]

Serious Eye Damage (Category 1): Causes serious eye damage.[1][4]
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Signal Word: Danger[1][5]

Hazard Statements:

o H302: Harmful if swallowed.[1][3][5]

e H314: Causes severe skin burns and eye damage.[1][3][5]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][3][5]
Supplemental Hazard Information:

o EUHO029: Contact with water liberates toxic gas.[1]

e Mixing with acids or ammonia can generate toxic fumes.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for Chloramine-B.

ble 1: Physical and Chemical :

Property Value Source(s)
Chemical Formula CeHsCINNaO:2S [31[7]
Molar Mass 213.62 g/mol [3B1[71[8]

White to slightly beige solid
Appearance powder with a mild chlorine [61[7119][10]
odor.

Soluble in water and ethanol.

Solubility Slightly soluble in ether and [6][8]
chloroform.
- Decomposes explosively at
Decomposition Temperature [7]

185°C.

Table 2: Toxicological Data
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Parameter Value Species Source(s)
LD50 (Oral) 300-2000 mg/kg Rat [5]
LD50 (Dermal) >2000 mg/kg Rat [5]

Table 3: Occupational Exposure Limits

Currently, there are no established occupational exposure limits (OELSs) for Chloramine-B from
major regulatory bodies.[4][11][12] In the absence of specific limits, exposure should be
minimized through the use of engineering controls and personal protective equipment.

Experimental and Handling Protocols

Adherence to strict safety protocols is mandatory when handling Chloramine-B. The following
sections detail the necessary procedures for safe use in a laboratory or research setting.

Engineering Controls

o Ventilation: Work with Chloramine-B should be conducted in a well-ventilated area.[3] Use
of a chemical fume hood or local exhaust ventilation is required to keep airborne
concentrations to a minimum, especially when handling the powder form where dust can be
generated.[8][12]

o Emergency Equipment: Emergency eyewash stations and safety showers must be readily
accessible in the immediate work area.[12]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Chloramine-B.

e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN 166 (EU) or NIOSH (US) standards.[1][3]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use.[3][5]
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o Clothing: Wear a lab coat, apron, or full protective suit to prevent skin contact.[3][5][8]
Contaminated clothing should be removed immediately and washed before reuse.[5]

» Respiratory Protection: If ventilation is inadequate or if dusts are generated, a NIOSH-
approved particulate respirator (e.g., N100) or a full-face supplied-air respirator should be
used.[1][3][4]

Handling Chloramine-B Powder? Add Full Face Shield

Is Local Exhaust Wear Particulate Respirator
Ventilation Adequate? (e.g., N100)

Standard PPE:
- Safety Goggles

- Chemical-Resistant Gloves

- Lab Coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling Chloramine-B.

Safe Handling Practices

» Avoid contact with skin, eyes, and clothing.[3]
e Do not breathe dust.[1][3][5] Avoid the formation of dust and aerosols.[3]
e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in work areas.[1][5]
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» Keep away from incompatible materials such as acids, oxidizers, and flammable materials.

[5]18]

» Ground and bond containers and receiving equipment to prevent static discharge.[1]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[3][5]
o Keep containers tightly closed and sealed.[3][5]
» Protect from direct sunlight and moisture.[5]

o Store separately from incompatible materials, food, and animal feed.[1][5]

Emergency Procedures
First-Aid Measures

Immediate medical attention is required in all cases of significant exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical assistance.[1][3][5]

« Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes.[1][5][8] Seek immediate medical attention as this
chemical causes severe burns.[1][5]

» Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the
eyelids apart.[1][5] Remove contact lenses if present and easy to do. Continue rinsing and
call a poison center or doctor immediately.[1][5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][3][5] Never give anything by
mouth to an unconscious person. Call a poison center or doctor immediately.[3][5]
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Caption: Logical workflow for emergency response to exposure.

Accidental Release Measures (Spills)

e Personal Precautions: Evacuate personnel to a safe area. Wear the appropriate level of
PPE, including respiratory protection, to prevent contact with the spilled material.[3]

« Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[1]

[3]
¢ Containment and Cleanup:

o Do not add water, as it can liberate toxic gas.[1]
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o Carefully sweep or scoop up the solid material, avoiding dust generation.[5] Use non-
sparking tools.[3][5]

o Collect the spilled material in a dry, clean, and properly labeled container for disposal.[3][5]
o Ventilate the affected area.[1]

Disposal Considerations

» Dispose of Chloramine-B and its containers in accordance with all applicable local, regional,
and national regulations.[3][5]

» Do not dispose of it via household waste or drains.

» Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[13] Damaged containers should not be reused.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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